1-Dodecyl-4-iodobenzene

• IUPAC Name: 1-dodecyl-4-iodobenzene
• InChI: InChI=1S/C18H29I/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17/h13-16H,2-12H2,1H3
• InChI Key: YGIPEPBPLKBCLA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)I
• Molecular Formula: C18H29I
• Molecular Weight: 372.3 g/mol

Description

1-Dodecyl-4-iodobenzene is an active pharmaceutical intermediate. It is also used in the synthesis and characterization of photoelectronic polymers.

Synthesis Analysis

The synthesis of 1-Dodecyl-4-iodobenzene involves several steps. The synthetic route includes the use of 4-Dodecylbenzene and 4-Dodecylaniline. The literature also mentions the use of Dodecylbenzene and 1-Bromododecane in the synthesis.

Molecular Structure Analysis

The molecular formula of 1-Dodecyl-4-iodobenzene is C18H29I. It has a molecular weight of 372.327. The exact mass is 372.131378.

Chemical Reactions Analysis

1-Dodecyl-4-iodobenzene can participate in various chemical reactions. For instance, it can undergo efficient catalytic oxidation with N-alkyl pyridinium salts.

Physical And Chemical Properties Analysis

1-Dodecyl-4-iodobenzene has a density of 1.2±0.1 g/cm3. Its boiling point is 381.1±11.0 °C at 760 mmHg. The flash point is 173.1±8.3 °C. The LogP value is 9.56, indicating its lipophilicity.

Scientific Research Applications

Preparation of Ionic Liquid Crystals

1-Dodecyl-4-iodobenzene has been utilized in the synthesis of mesomorphic ionic liquid crystals. For instance, Fouchet et al. (2009) developed a solvent-free method for N-arylation of imidazole using 1-(dodecyloxy)-4-iodobenzene. This method produced 3-[4-(dodecyloxy)phenyl]-1-methyl-1H-imidazol-3-ium iodide with mesomorphic properties, which were investigated using various techniques like polarised optical microscopy and X-ray diffraction. The study highlighted its potential in the field of liquid crystal technology (Fouchet et al., 2009).

Photodissociation Studies

Research into the photodissociation of molecular beams of aryl halides, including compounds like 1-Dodecyl-4-iodobenzene, has been conducted. Dzvonik, Yang, and Bersohn (1974) examined the photofragmentation of various aryl iodides and bromides, providing insights into the anisotropy parameters and excited state lifetimes of these molecules. Their findings are significant in understanding the molecular behavior of aryl halides under photodissociation (Dzvonik, Yang, & Bersohn, 1974).

Applications in Nanotechnology and Detergents

The role of 1-Dodecyl-4-iodobenzene derivatives in nanotechnology and as a constituent in detergents has been explored. Palazzesi et al. (2011) investigated Sodium dodecylbenzene sulfonate (SDSB), a key component in some synthetic detergents and a potential player in nanotechnology applications. They used molecular dynamics simulations to study the structure and dynamics of SDBS micelles, highlighting their spherical nature and potential applications in the dispersion of graphitic materials (Palazzesi, Calvaresi, & Zerbetto, 2011).

Safety And Hazards

While specific safety data for 1-Dodecyl-4-iodobenzene is not available, general safety measures for handling chemicals should be followed. These include avoiding inhalation, ingestion, and contact with skin and eyes. It should be used only in well-ventilated areas and away from heat, sparks, open flames, and hot surfaces. Protective clothing, gloves, and eye/face protection should be worn.